Cas no 133550-18-2 (Tyrphostin AG 538)

• Product Name: Tyrphostin AG 538
• CAS No: 133550-18-2
• MF: C₁₆H₁₁NO₅
• MW: 297.262244462967
• CID: 222729
• PubChem ID: 5328760
• Update Time: 2025-06-08

Tyrphostin AG 538 Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, a-[(3,4-dihydroxyphenyl)methylene]-3,4-dihydroxy-b-oxo-, (aE)-
• AG-538
• TYRPHOSTIN AG 538
• (αe)-α-[(3,4-dihydroxyphenyl)methylene]-3,4-dihydroxy-β-oxo-benzenepropanenitrile
• AG 538, (αE)-α-[(3,4-Dihydroxyphenyl)methylene]-3,4-dihydroxy-β-oxo-benzenepropanenitrile
• (E)-2-(3,4-dihydroxybenzoyl)-3-(3,4-dihydroxyphenyl)prop-2-enenitrile
• AG 538, (αE)-α-[(3,4-Dihydroxyphenyl)methylene]-3,4-dihydroxy-β-oxo-benzenepropanenitrile
• AG 538
• NSC676485
• Tyrphostin deriv. 24
• Lopac0_001261
• MLS002153408
• BDBM4293
• REGID_for_CID_660907
• cid_5328760
• REGID_for_CID_5328760
• HMS2233K10
• HMS3263N04
• Tox21_501261
• HSCI1_000189
• LP01261
• alpha-Cyano-(3,4-dihydroxy)cinnamoyl-(3′,4′-dihydroxyphenyl)ketone
• NCGC000160
• AG 538 - CAS 133550-18-2
• TS-09343
• UNII-974K3CXM9B
• (alphaE)-alpha-[(3,4-Dihydroxyphenyl)methylene]-3,4-dihydroxy-beta-oxo-benzenepropanenitrile
• 3-(3,4-Dihydroxyphenyl)-2-[1-(3,4-dihydroxyphenyl)methanoyl]acrylonitrile
• alpha-((3,4-Dihydroxyphenyl)methylene)-3,4-dihydroxy-beta-oxobenzenepropanenitrile
• Benzenepropanenitrile, alpha-((3,4-dihydroxyphenyl)methylene)-3,4-dihydroxy-beta-oxo-
• .ALPHA.-((3,4-DIHYDROXYPHENYL)METHYLENE)-3,4-DIHYDROXY-.BETA.-OXOBENZENEPROPANENITRILE
• NCGC00016054-01
• NCGC00016054-05
• NSC-676485
• CHEMBL56393
• Tyrphostin Ag-538
• HY-135436
• (alphaE)-alpha-((3,4-Dihydroxyphenyl)methylene)-3,4-dihydroxy-beta-oxobenzenepropanenitrile
• SMR001230786
• J-006400
• NCGC00016054-04
• SCHEMBL2678765
• GLXC-15552
• NCGC00094499-01
• BENZENEPROPANENITRILE, .ALPHA.-((3,4-DIHYDROXYPHENYL)METHYLENE)-3,4-DIHYDROXY-.BETA.-OXO-, (.ALPHA.E)-
• T 7822
• SR-01000076178
• 3-(3,4-Bis(oxidanyl)phenyl)-2-(3,4-bis(oxidanyl)phenyl)carbonyl-prop-2-enenitrile
• (.ALPHA.E)-.ALPHA.-((3,4-DIHYDROXYPHENYL)METHYLENE)-3,4-DIHYDROXY-.BETA.-OXOBENZENEPROPANENITRILE
• EU-0101261
• 974K3CXM9B
• SDCCGSBI-0051228.P002
• CHEBI:92138
• CS-0112817
• NCGC00261946-01
• 133550-18-2
• NCGC00016054-02
• NCGC00094499-02
• SR-01000076178-1
• SCHEMBL2678764
• ag538
• BENZENEPROPANENITRILE, .ALPHA.-((3,4-DIHYDROXYPHENYL)METHYLENE)-3,4-DIHYDROXY-.BETA.-OXO-
• Benzenepropanenitrile, alpha-((3,4-dihydroxyphenyl)methylene)-3,4-dihydroxy-beta-oxo-, (alphaE)-
• Lopac-T-7822
• (2E)-2-(3,4-Dihydroxybenzoyl)-3-(3,4-dihydroxyphenyl)-2-propenenitrile
• NCGC00016054-03
• DTXSID701017643
• (E)-2-(3,4-Dihydroxybenzoyl)-3-(3,4-dihydroxyphenyl)acrylonitrile
• (2E)-3-(3,4-dihydroxyphenyl)-2-[(3,4-dihydroxyphenyl)carbonyl]prop-2-enenitrile
• BRD-K07888196-001-01-8
• DA-50260
• CCG-205335
• 3,4-Dihydroxy-a-(3,4-dihydroxybenzoyl)-cis-cinnamonitrile 2-Cyano-3 ,4 -dihydroxyacetophenone
• Tyrphostin AG 538

• Inchi： 1S/C16H11NO5/c17-8-11(5-9-1-3-12(18)14(20)6-9)16(22)10-2-4-13(19)15(21)7-10/h1-7,18-21H/b11-5+
• InChI Key： CANOJKGQDCJDOX-VZUCSPMQSA-N
• SMILES： OC1=C(C=CC(=C1)C(/C(/C#N)=C/C1C=CC(=C(C=1)O)O)=O)O

Computed Properties

• Exact Mass: 297.064
• Monoisotopic Mass: 297.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 122
• XLogP3: 2.2

Tyrphostin AG 538 Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• Safety Term：S22-24/25
• Storage Condition：−20°C

Additional information on Tyrphostin AG 538

Introduction to Tyrphostin AG 538 (CAS No. 133550-18-2) in Modern Chemical and Pharmaceutical Research

Tyrphostin AG 538, identified by its Chemical Abstracts Service (CAS) number 133550-18-2, is a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule has garnered attention for its unique structural properties and its potential applications in modulating cellular signaling pathways. As our understanding of molecular interactions advances, compounds like Tyrphostin AG 538 are being explored for their roles in therapeutic development, particularly in the context of targeting aberrant signaling mechanisms associated with various diseases.

The chemical structure of Tyrphostin AG 538 (CAS No. 133550-18-2) is characterized by its specific arrangement of functional groups, which contributes to its biological activity. This compound belongs to a class of molecules known as tyrphostins, which are synthetic inhibitors designed to interfere with the activity of protein tyrosine kinases (PTKs). PTKs are enzymes that play a crucial role in regulating numerous cellular processes, including cell growth, differentiation, and survival. Dysregulation of PTK activity is implicated in several pathological conditions, making them attractive targets for therapeutic intervention.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that can selectively modulate PTK activity. Among these, Tyrphostin AG 538 (CAS No. 133550-18-2) has emerged as a promising candidate due to its ability to inhibit specific PTKs without significant off-target effects. This selectivity is critical for the development of safe and effective therapies, as it minimizes the risk of adverse side effects associated with broad-spectrum inhibitors.

One of the most compelling aspects of Tyrphostin AG 538 (CAS No. 133550-18-2) is its potential application in oncology research. Several studies have demonstrated that this compound can effectively inhibit the growth of cancer cells by disrupting key signaling pathways that drive tumor progression. For instance, research has shown that Tyrphostin AG 538 can block the activity of the epidermal growth factor receptor (EGFR), a PTK that is frequently overexpressed in various types of cancer. By inhibiting EGFR, this compound can prevent the downstream signaling events that promote cell proliferation and survival.

Furthermore, the therapeutic potential of Tyrphostin AG 538 (CAS No. 133550-18-2) extends beyond oncology. Emerging evidence suggests that this molecule may also have applications in treating inflammatory and autoimmune diseases. These conditions are often associated with dysregulated PTK activity, and targeting these kinases with small-molecule inhibitors like Tyrphostin AG 538 could provide a novel approach to managing symptoms and slowing disease progression.

The synthesis and characterization of Tyrphostin AG 538 (CAS No. 133550-18-2) have been subjects of extensive research efforts. The development of efficient synthetic routes has been crucial for producing sufficient quantities of this compound for both preclinical and clinical studies. Advances in synthetic methodologies have allowed researchers to modify the structure of Tyrphostin AG 538 (CAS No. 133550-18-2) to enhance its potency and selectivity, thereby improving its potential as a therapeutic agent.

Preclinical studies have provided valuable insights into the pharmacological properties of Tyrphostin AG 538 (CAS No. 133550-18-2). These studies have revealed that this compound exhibits high affinity for specific PTKs, leading to significant inhibition of kinase activity in vitro and in vivo. Additionally, animal models have demonstrated that Tyrphostin AG 538 (CAS No. 133550-18-2) can effectively suppress tumor growth and alleviate symptoms associated with inflammatory diseases. These findings have laid the groundwork for further clinical investigations aimed at evaluating the safety and efficacy of this compound in human patients.

The future direction of research on Tyrphostin AG 538 (CAS No. 133550-18-2) is likely to focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications. By refining its chemical structure, researchers aim to enhance its bioavailability, reduce toxicity, and improve its ability to target specific disease pathways more effectively. Furthermore, investigating combinations of Tyrphostin AG 538 (CAS No. 133550-18-2) with other therapeutic agents may uncover synergistic effects that could lead to more comprehensive treatment strategies.

In conclusion, Tyrphostin AG 538 (CAS No. 133550-18-2) represents a significant advancement in the field of chemical and pharmaceutical research. Its unique ability to modulate PTK activity makes it a valuable tool for studying cellular signaling pathways and developing novel therapies for various diseases, particularly cancer and inflammatory disorders. As our understanding of molecular mechanisms continues to evolve, compounds like Tyrphostin AG 538 will undoubtedly play an increasingly important role in shaping the future of medicine.